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Compound of Interest

Compound Name: Liarozole Fumarate

Cat. No.: B1675236 Get Quote

Liarozole Fumarate: A Synergistic Partner in
Cancer Therapy
A Comparative Guide for Researchers and Drug Development Professionals

Liarozole Fumarate, an imidazole-based compound, has demonstrated significant potential as

a synergistic agent in cancer therapy, primarily through its interaction with retinoids. This guide

provides an objective comparison of Liarozole's synergistic effects, supported by experimental

data, detailed methodologies, and visual representations of key biological pathways and

workflows.

Mechanism of Synergism: Inhibition of Retinoic
Acid Metabolism
Liarozole's primary mechanism of action is the inhibition of the cytochrome P450 enzyme,

CYP26A1.[1][2] This enzyme is responsible for the catabolism of all-trans-retinoic acid (atRA),

a key signaling molecule involved in cell differentiation, proliferation, and apoptosis.[1][2][3] By

blocking CYP26A1, Liarozole effectively increases the intracellular concentrations of

endogenous and exogenously administered retinoic acid, thereby amplifying its anti-cancer

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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